Cas no 27975-48-0 (4-(4-methylphenyl)sulfanylbutan-1-ol)

• Product Name: 4-(4-methylphenyl)sulfanylbutan-1-ol
• CAS No: 27975-48-0
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 3928508
• PubChem ID: 10465289
• Update Time: 2025-11-02

4-(4-methylphenyl)sulfanylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[(4-methylphenyl)thio]-
• 4-(4-methylphenyl)sulfanylbutan-1-ol
• 27975-48-0
• 4-(p-tolylthio)butan-1-ol

• Inchi： 1S/C11H16OS/c1-10-4-6-11(7-5-10)13-9-3-2-8-12/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： ORJVQVRHRAEVMW-UHFFFAOYSA-N
• SMILES： C(O)CCCSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 196.09218630Da
• Monoisotopic Mass: 196.09218630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(4-methylphenyl)sulfanylbutan-1-ol

4-(4-Methylphenyl)sulfanylbutan-1-ol (CAS No. 27975-48-0): Properties, Applications, and Industry Insights

4-(4-Methylphenyl)sulfanylbutan-1-ol (CAS No. 27975-48-0) is a sulfur-containing organic compound with growing interest in specialty chemical applications. This thioether alcohol derivative combines aromatic and aliphatic properties, making it valuable for researchers and industrial formulators seeking functional intermediates with unique characteristics.

The molecular structure features a para-methylphenyl group connected via a sulfanyl (thioether) bridge to a butanol chain. This hybrid architecture contributes to both lipophilic character from the aromatic ring and hydrophilic properties from the hydroxyl group, creating interesting amphiphilic behavior that has attracted attention in material science applications.

Recent studies highlight its potential as a building block for advanced materials, particularly in the development of self-assembling monolayers and surface modification agents. The compound's ability to form stable interfacial layers makes it relevant for nanotechnology applications, a rapidly growing field that dominates current chemical research trends according to major scientific databases.

In pharmaceutical research, 4-(4-methylphenyl)sulfanylbutan-1-ol serves as a precursor for bioactive molecule synthesis. The thioether linkage provides metabolic stability while the hydroxyl group offers a handle for further derivatization. These features align with current drug discovery priorities focusing on improved pharmacokinetic properties.

The compound demonstrates moderate solubility characteristics, being soluble in common organic solvents like ethanol, acetone, and dichloromethane, while having limited water solubility. This property profile makes it particularly useful for formulation chemistry where controlled solubility is required. Recent patent literature suggests applications in specialty coatings and adhesive formulations.

From a synthetic chemistry perspective, 27975-48-0 can be prepared through nucleophilic substitution reactions between 4-methylthiophenol and 4-bromo-1-butanol. The development of more sustainable synthetic routes using green chemistry principles represents an active area of research, reflecting the chemical industry's shift toward environmentally friendly processes.

Analytical characterization typically involves spectroscopic techniques including NMR (1H and 13C), IR spectroscopy, and mass spectrometry. The compound shows characteristic signals for the aromatic protons (δ ~7.2 ppm), methyl group (δ ~2.3 ppm), and the aliphatic chain protons (δ ~1.5-3.7 ppm) in proton NMR. These analytical fingerprints are crucial for quality control in commercial production.

Industrial interest in 4-(4-methylphenyl)sulfanylbutan-1-ol has grown steadily, with market analysts noting increased demand for specialty sulfur compounds in Asia-Pacific regions. The compound's intermediate status in various synthesis pathways makes it valuable for manufacturers of performance chemicals and advanced materials.

Safety considerations for handling CAS 27975-48-0 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended. The compound should be stored in airtight containers away from strong oxidizers, reflecting common storage requirements for organosulfur compounds.

Emerging applications in electronic materials have been reported, where the compound's molecular structure facilitates charge transport in certain organic semiconductor systems. This aligns with current technological trends toward flexible electronics and organic photovoltaics, areas receiving significant research funding worldwide.

The global market for functional intermediates like 4-(4-methylphenyl)sulfanylbutan-1-ol is projected to grow at a compound annual growth rate (CAGR) of 5-7% through 2030, according to recent chemical industry reports. This growth is driven by expanding applications in material science and specialty chemicals, particularly in developing economies.

Quality specifications for commercial 27975-48-0 typically require ≥97% purity by GC analysis, with moisture content below 0.5%. Leading manufacturers are implementing advanced purification techniques such as molecular distillation to meet the increasing demand for high-purity grades from research and industrial customers.

Environmental fate studies indicate that 4-(4-methylphenyl)sulfanylbutan-1-ol undergoes biodegradation under aerobic conditions, with half-lives ranging from 15-30 days in standard tests. This environmental profile makes it preferable to more persistent alternatives in applications where ecological impact is a consideration.

Future research directions may explore the compound's potential in catalytic systems and energy storage applications, leveraging its sulfur moiety's redox activity. These applications correspond with current scientific priorities in renewable energy and green chemistry, ensuring continued academic and industrial interest in this versatile chemical.